Cas no 926268-90-8 (1-(5-methyl-1,2-oxazole-4-carbonyl)piperidine-3-carboxylic acid)

• Product Name: 1-(5-methyl-1,2-oxazole-4-carbonyl)piperidine-3-carboxylic acid
• CAS No: 926268-90-8
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 5733584
• PubChem ID: 16775248
• Update Time: 2025-06-15

1-(5-methyl-1,2-oxazole-4-carbonyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• starbld0036782
• 1-(5-methyl-1,2-oxazole-4-carbonyl)piperidine-3-carboxylic acid
• 926268-90-8
• 1-[(5-METHYLISOXAZOL-4-YL)CARBONYL]PIPERIDINE-3-CARBOXYLIC ACID
• 1-(5-Methylisoxazole-4-carbonyl)piperidine-3-carboxylic acid
• F1908-0751
• AKOS000131534

• Inchi： 1S/C11H14N2O4/c1-7-9(5-12-17-7)10(14)13-4-2-3-8(6-13)11(15)16/h5,8H,2-4,6H2,1H3,(H,15,16)
• InChI Key： LCFLVZCYVRBWTG-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(C2C=NOC=2C)=O)CCC1)=O

Computed Properties

• Exact Mass: 238.09535693g/mol
• Monoisotopic Mass: 238.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 83.6Ų

Additional information on 1-(5-methyl-1,2-oxazole-4-carbonyl)piperidine-3-carboxylic acid

Recent Advances in the Study of 1-(5-methyl-1,2-oxazole-4-carbonyl)piperidine-3-carboxylic acid (CAS: 926268-90-8)

1-(5-methyl-1,2-oxazole-4-carbonyl)piperidine-3-carboxylic acid (CAS: 926268-90-8) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel pharmacologically active molecules. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound has been identified as a versatile building block in the development of small-molecule inhibitors targeting various enzymes and receptors. Its unique structural features, including the 5-methyl-1,2-oxazole moiety and the piperidine-3-carboxylic acid scaffold, contribute to its ability to interact with biological targets with high specificity. Recent publications have explored its role in modulating protein-protein interactions and enzyme activity, particularly in the context of inflammatory and oncological pathways.

One of the most notable advancements in the study of 1-(5-methyl-1,2-oxazole-4-carbonyl)piperidine-3-carboxylic acid is its application in the design of selective kinase inhibitors. Kinases are critical regulators of cellular signaling, and their dysregulation is implicated in numerous diseases. Researchers have successfully utilized this compound to develop inhibitors with improved selectivity and reduced off-target effects, as demonstrated in recent preclinical studies. These findings underscore the compound's potential as a valuable tool in drug discovery.

In addition to its role in kinase inhibition, 1-(5-methyl-1,2-oxazole-4-carbonyl)piperidine-3-carboxylic acid has shown promise in the development of anti-inflammatory agents. Studies have revealed its ability to modulate the activity of key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These properties make it a candidate for the treatment of chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 1-(5-methyl-1,2-oxazole-4-carbonyl)piperidine-3-carboxylic acid has also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of the compound, facilitating its use in large-scale drug development projects. Notably, green chemistry approaches have been employed to minimize environmental impact and improve the sustainability of the synthesis process.

Looking ahead, the potential therapeutic applications of 1-(5-methyl-1,2-oxazole-4-carbonyl)piperidine-3-carboxylic acid are vast. Ongoing research is exploring its utility in neurodegenerative diseases, metabolic disorders, and infectious diseases. The compound's ability to cross the blood-brain barrier, as evidenced by recent pharmacokinetic studies, further enhances its appeal as a candidate for central nervous system-targeted therapies.

In conclusion, 1-(5-methyl-1,2-oxazole-4-carbonyl)piperidine-3-carboxylic acid (CAS: 926268-90-8) represents a promising scaffold in medicinal chemistry. Its diverse biological activities and synthetic accessibility position it as a valuable asset in the development of next-generation therapeutics. Continued research into its mechanisms of action and optimization of its pharmacological properties will be critical to unlocking its full potential.